Cas no 2229302-05-8 (2-(prop-2-yn-1-yl)-5-(trifluoromethyl)furan)

• Product Name: 2-(prop-2-yn-1-yl)-5-(trifluoromethyl)furan
• CAS No: 2229302-05-8
• MF: C₈H₅F₃O
• MW: 174.119912862778
• CID: 6379817
• PubChem ID: 23205409
• Update Time: 2025-10-28

2-(prop-2-yn-1-yl)-5-(trifluoromethyl)furan Chemical and Physical Properties

Names and Identifiers

• 2-(prop-2-yn-1-yl)-5-(trifluoromethyl)furan
• 2229302-05-8
• EN300-1974196
• SCHEMBL8674158

• Inchi： 1S/C8H5F3O/c1-2-3-6-4-5-7(12-6)8(9,10)11/h1,4-5H,3H2
• InChI Key： AGOYDZGSLQRCFR-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(CC#C)O1)(F)F

Computed Properties

• Exact Mass: 174.02924926g/mol
• Monoisotopic Mass: 174.02924926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 13.1Ų

Additional information on 2-(prop-2-yn-1-yl)-5-(trifluoromethyl)furan

Comprehensive Guide to 2-(prop-2-yn-1-yl)-5-(trifluoromethyl)furan (CAS No. 2229302-05-8): Properties, Applications, and Market Insights

2-(prop-2-yn-1-yl)-5-(trifluoromethyl)furan (CAS No. 2229302-05-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the furan family, characterized by a five-membered aromatic ring containing an oxygen atom. The presence of a trifluoromethyl group and a propargyl substituent enhances its reactivity and potential applications in various chemical transformations.

The molecular formula of 2-(prop-2-yn-1-yl)-5-(trifluoromethyl)furan is C8H5F3O, with a molecular weight of 174.12 g/mol. Its structure combines the electron-withdrawing nature of the trifluoromethyl group with the versatile reactivity of the propargyl moiety, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential as a building block for heterocyclic compounds, which are widely used in drug discovery and material science.

One of the most compelling aspects of 2-(prop-2-yn-1-yl)-5-(trifluoromethyl)furan is its role in click chemistry applications. The propargyl group enables efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, a cornerstone of modern bioconjugation techniques. This property has made it particularly relevant in the development of biocompatible materials and targeted drug delivery systems, addressing current healthcare challenges in personalized medicine.

In the pharmaceutical sector, derivatives of 2-(prop-2-yn-1-yl)-5-(trifluoromethyl)furan have shown promise as potential enzyme inhibitors and receptor modulators. The trifluoromethyl group often enhances metabolic stability and membrane permeability, crucial factors in drug design. Recent studies have explored its incorporation into novel anti-inflammatory agents and CNS-active compounds, aligning with the growing demand for neurological disorder treatments.

The agrochemical industry has also recognized the value of 2-(prop-2-yn-1-yl)-5-(trifluoromethyl)furan derivatives. The compound's structural features contribute to the development of new-generation crop protection agents with improved environmental profiles. Its potential as a precursor for herbicides and fungicides addresses the agricultural sector's need for sustainable solutions that minimize ecological impact while maintaining efficacy.

From a synthetic chemistry perspective, 2-(prop-2-yn-1-yl)-5-(trifluoromethyl)furan offers multiple sites for functionalization, enabling diverse chemical modifications. The furan ring can participate in various electrophilic substitution reactions, while the propargyl group allows for alkyne-specific transformations. This versatility makes it particularly valuable in combinatorial chemistry and high-throughput screening applications, where molecular diversity is paramount.

The growing interest in fluorinated compounds has further elevated the importance of 2-(prop-2-yn-1-yl)-5-(trifluoromethyl)furan. Fluorine incorporation often enhances biological activity and physicochemical properties, explaining the compound's relevance in current medicinal chemistry trends. Researchers are actively investigating its potential in developing PET imaging agents and theranostic compounds, areas experiencing rapid growth in diagnostic medicine.

Quality control and analytical characterization of 2-(prop-2-yn-1-yl)-5-(trifluoromethyl)furan typically involve advanced techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure purity and confirm structural integrity, critical factors for research and industrial applications. The compound's stability profile and storage requirements are important considerations for laboratories and production facilities handling this material.

The market for 2-(prop-2-yn-1-yl)-5-(trifluoromethyl)furan reflects broader trends in fine chemicals and pharmaceutical intermediates. As demand grows for specialized building blocks in drug discovery, suppliers are expanding their portfolios to include such structurally diverse compounds. Current market analysis suggests steady growth in this segment, driven by increasing R&D investments in small molecule therapeutics and agrochemical innovations.

Environmental and safety considerations for 2-(prop-2-yn-1-yl)-5-(trifluoromethyl)furan follow standard laboratory protocols for handling organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment and ventilation systems are recommended during manipulation. The compound's environmental fate and biodegradation pathways are subjects of ongoing research, particularly regarding fluorinated organic compounds in ecosystems.

Future research directions for 2-(prop-2-yn-1-yl)-5-(trifluoromethyl)furan likely include exploration of its catalytic applications and potential in material science. The compound's unique combination of structural elements makes it interesting for developing novel polymeric materials and functional coatings. Additionally, its role in metal-organic frameworks (MOFs) and other advanced materials represents an emerging area of investigation.

For researchers and industry professionals seeking 2-(prop-2-yn-1-yl)-5-(trifluoromethyl)furan, reliable sourcing from certified suppliers is essential. Quality parameters such as purity grade, batch consistency, and analytical documentation should be carefully evaluated. The compound's availability in various quantities, from research-scale to bulk amounts, facilitates its use across different stages of product development.

In conclusion, 2-(prop-2-yn-1-yl)-5-(trifluoromethyl)furan (CAS No. 2229302-05-8) represents a versatile and valuable chemical building block with wide-ranging applications in pharmaceutical, agrochemical, and material science research. Its unique structural features and reactivity profile position it as an important tool in modern synthetic chemistry, addressing current challenges in drug discovery and sustainable agriculture. As research continues to uncover new applications, this compound is likely to maintain its significance in scientific and industrial contexts.